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Compound of Interest

Compound Name: 1,4-Butanediammonium

Cat. No.: B1226911 Get Quote

This guide provides immediate and essential safety and logistical information for the handling

of 1,4-Butanediammonium (also known as Putrescine dihydrochloride or 1,4-diaminobutane

dihydrochloride). It is intended for researchers, scientists, and drug development professionals

to ensure safe laboratory practices and proper disposal.

Hazard Identification and Classification
1,4-Butanediammonium is the salt form of 1,4-diaminobutane (putrescine). The primary

hazards are associated with its base form, which is classified as a flammable solid that is

harmful if swallowed, toxic in contact with skin, causes severe skin burns and eye damage, and

is fatal if inhaled.[1]

GHS Hazard Statements:

H228: Flammable solid[1]

H302: Harmful if swallowed[1]

H311: Toxic in contact with skin[1]

H314: Causes severe skin burns and eye damage[1]

H330: Fatal if inhaled[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1226911?utm_src=pdf-interest
https://www.benchchem.com/product/b1226911?utm_src=pdf-body
https://www.benchchem.com/product/b1226911?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/110-60-1-A0008371-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-60-1-A0008371-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-60-1-A0008371-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-60-1-A0008371-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-60-1-A0008371-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/110-60-1-A0008371-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical for ensuring personal safety. The following table

summarizes the recommended PPE for handling 1,4-Butanediammonium.

Body Part PPE Recommendation Material/Standard

Hands Chemical-resistant gloves.

It is advisable to conduct a

breakthrough time test for the

specific gloves being used.

Nitrile gloves may offer limited

short-term protection.[2]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles and a face shield

where splash potential exists.

Conforming to EN166 or ANSI

Z87.1 standards.[2][3][4]

Body
Laboratory coat or chemical-

resistant suit.

Standard cotton or flame-

resistant material.[2] For

significant exposure risk, a

chemical splash suit may be

necessary.[5]

Respiratory
Use in a well-ventilated area or

a chemical fume hood.

If ventilation is inadequate or

for emergency situations, a

NIOSH-approved air-purifying

respirator with an appropriate

cartridge or a self-contained

breathing apparatus (SCBA)

should be used.[1][3][4]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle 1,4-Butanediammonium in a properly functioning chemical fume hood to

minimize inhalation exposure.[2]
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Ensure an eyewash station and safety shower are readily accessible in the work area.[2][6]

Work Practices:

Avoid direct contact with skin and eyes.[7]

Do not eat, drink, or smoke in the laboratory.[1]

Keep containers tightly closed when not in use.[1][8]

Use the smallest quantity of the chemical necessary for the experiment.[2]

Wash hands thoroughly after handling.[1]

Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1]

Emergency Procedures: First Aid Measures
Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air and keep them

comfortable for breathing. If breathing is difficult

or has stopped, provide artificial respiration and

seek immediate medical attention. Immediately

call a POISON CENTER or doctor.[1]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with water or shower for at least

15 minutes.[1][6] Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[9] Immediately call a POISON CENTER or

doctor.[1]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting.[1] Seek immediate medical attention.

Disposal Plan
Waste Collection:

Collect all waste contaminated with 1,4-Butanediammonium, including used gloves,

absorbent materials from spills, and empty containers, in a designated and clearly labeled

hazardous waste container.[2][10]

Do not mix this waste with other waste streams.[2]

Disposal Procedure:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office in accordance with local, state, and federal regulations.[2]

Ensure waste containers are securely closed and properly labeled before disposal.[10]
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Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling 1,4-
Butanediammonium.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1226911?utm_src=pdf-body
https://www.benchchem.com/product/b1226911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Emergency

Risk Assessment

Review SDS

Don Appropriate PPE

Work in Fume Hood

Use Minimal Quantity Spill Exposure

Keep Container Closed

Segregate Waste

Label Hazardous Waste

Contact EHS for Pickup

Evacuate Area Administer First Aid

Use Spill Kit

Dispose as Hazardous Waste

Seek Medical Attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1226911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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